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For Immediate Release

Waltham, MA – November 20, 2025 – New preclinical data on Genz-669178, a novel inhibitor

of Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH), reveals promising

antimalarial activity in murine models. This comparison guide provides an objective analysis of

Genz-669178's performance against current standard-of-care drugs, supported by available

experimental data, to inform researchers, scientists, and drug development professionals.

Genz-669178 targets a crucial enzyme in the pyrimidine biosynthesis pathway of the malaria

parasite, a different mechanism of action compared to frontline artemisinin-based combination

therapies (ACTs) and other antimalarials like atovaquone. This novel approach may offer a

valuable tool in the fight against emerging drug-resistant malaria strains.

Comparative In Vivo Efficacy
The primary preclinical evaluation of antimalarial candidates often involves the 4-day

suppressive test (Peter's test) in mice infected with Plasmodium berghei. This model provides a

standardized measure of a drug's ability to inhibit parasite growth. The table below summarizes

the available 50% effective dose (ED50) values for Genz-669178's analog, Genz-667348, and

key standard-of-care antimalarials in this model.
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Compound Target
ED50 (mg/kg/day,
oral) in P. berghei
Murine Model

Reference
Compound

Genz-667348 (analog) PfDHODH 13–21 N/A

Dihydroartemisinin

(DHA)

Heme activation,

oxidative stress
~2 Artemether

Atovaquone
Cytochrome bc1

complex

<3 (fully effective

dose)
Atovaquone

Chloroquine

(Reference)
Heme polymerization 1.5–1.8 N/A

Note: Data is compiled from various preclinical studies and should be interpreted as a

comparative overview rather than a direct head-to-head study. DHA is the active metabolite of

artemether.

Mechanism of Action Signaling Pathways
The distinct mechanisms of action of Genz-669178 and standard-of-care antimalarials are

visualized below. These differences are critical for understanding potential synergies and for

developing strategies to overcome drug resistance.
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Genz-669178 inhibits the dihydroorotate dehydrogenase (DHODH) enzyme.
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Atovaquone disrupts the mitochondrial electron transport chain.
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To cite this document: BenchChem. [Genz-669178: A Novel Antimalarial Candidate
Demonstrates Competitive Preclinical Efficacy]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1192745#benchmarking-genz-669178-
performance-against-standard-of-care-drugs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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